1-methyl-4-(1-piperidinyl)-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 1-methyl-4-piperidin-1-ylimidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H16N4/c1-15-9-14-11-10(15)5-6-13-12(11)16-7-3-2-4-8-16/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: ATGDLSWWKZRDOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CN=C2N3CCCCC3
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol

Description

Synthesis Analysis

Synthesis of imidazo[4,5-c]pyridine derivatives, including structures similar to 1-methyl-4-(1-piperidinyl)-1H-imidazo[4,5-c]pyridine, often involves methodologies that capitalize on the versatile imidazo[1,5-a]pyridine architecture for generating stable N-heterocyclic carbenes, with significant attention given to green chemistry approaches and maximizing atom economy through cascade reactions and C-H functionalizations (Alcarazo et al., 2005).

Molecular Structure Analysis

The molecular structures and vibrational properties of imidazo[4,5-c]pyridine derivatives have been extensively analyzed through XRD, IR, and Raman studies. DFT quantum chemical calculations reveal the stability and hydrogen bonding patterns of these molecules, with specific analyses pointing to the importance of N-H···N intermolecular hydrogen bonds and charge delocalization in stabilizing the dimeric forms of these compounds (Dymińska et al., 2013).

Chemical Reactions and Properties

Imidazo[4,5-c]pyridine compounds engage in various chemical reactions, reflecting their chemical versatility. These include hydroamination, aminooxygenation, and carbene transformations leading to the synthesis of novel derivatives. Such reactions underscore the capacity of these compounds for functional group diversification and the formation of complex structures under environmentally friendly conditions (Mohan et al., 2013).

Physical Properties Analysis

The physical properties of imidazo[4,5-c]pyridine derivatives, including this compound, are closely related to their molecular structure. These properties can be analyzed through spectroscopic methods, revealing insights into the molecular vibrations unique to the imidazopyridine skeleton and the influence of substituents on these properties (Lorenc et al., 2008).

Chemical Properties Analysis

The chemical properties of these compounds, such as reactivity patterns and stability, are influenced by their imidazo[4,5-c]pyridine core. Studies have shown that modifications to this core can lead to diverse biological activities and the potential for pharmaceutical applications, emphasizing the role of synthetic strategies that enhance these properties through selective functionalization and structural modification (Ravi & Adimurthy, 2017).

Mechanism of Action

The mechanism of action of “1-methyl-4-(1-piperidinyl)-1H-imidazo[4,5-c]pyridine” would depend on its specific use. For instance, piperidine derivatives have been found to exhibit various pharmacological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant activities.

Safety and Hazards

The safety and hazards associated with “1-methyl-4-(1-piperidinyl)-1H-imidazo[4,5-c]pyridine” would depend on its specific structure and use. For instance, piperidine is classified as a skin corrosive and serious eye damage hazard. It may cause respiratory irritation. Specific safety data for “this compound” should be obtained from the relevant safety data sheet.